(3-(5-(Benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(2-chlorophenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain several structural components, including a benzo[d][1,3]dioxol-5-yl group, a 1,3,4-oxadiazol-2-yl group, a piperidin-1-yl group, and a 2-chlorophenyl group . These groups are common in various organic compounds and can contribute to the compound’s overall properties and reactivity.
Chemical Reactions Analysis
The reactivity of this compound would likely depend on the specific functional groups present. For example, the oxadiazole group might undergo reactions with nucleophiles, and the piperidine group could potentially be involved in reactions with electrophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Some properties that could be predicted include its solubility, melting point, and boiling point .Scientific Research Applications
Thermal and Structural Studies
One study focused on the synthesis and characterization of a related compound, involving a piperidine and chlorophenyl structure, which was analyzed for its thermal, optical, and structural properties. The compound exhibited stability in a specific temperature range and was analyzed using various spectroscopic techniques and X-ray diffraction studies (Karthik et al., 2021).
Molecular Interactions
Another study explored the molecular interactions of a compound with the CB1 cannabinoid receptor, demonstrating the compound's potential as a receptor antagonist. This research provides insights into how similar compounds might interact with biological receptors, offering potential pathways for therapeutic applications (Shim et al., 2002).
Antimicrobial Activity
Research into pyridine derivatives, including structures similar to the compound , showed variable and modest antimicrobial activity against certain strains of bacteria and fungi, indicating the potential use of these compounds in developing new antimicrobial agents (Patel et al., 2011).
Antitubercular Activities
A study on the synthesis and optimization of antitubercular activities in a series of compounds highlighted one particular compound's effectiveness against Mycobacterium tuberculosis, showing promise for similar compounds in treating tuberculosis (Bisht et al., 2010).
Structural and Bioactive Analysis
The structural and bioactive analysis of a novel heterocyclic compound demonstrated antiproliferative activity, with the structure characterized using various spectroscopic techniques and X-ray diffraction studies. This research underscores the importance of structural analysis in understanding the biological activities of complex compounds (Prasad et al., 2018).
Mechanism of Action
Future Directions
properties
IUPAC Name |
[3-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-(2-chlorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClN3O4/c22-16-6-2-1-5-15(16)21(26)25-9-3-4-14(11-25)20-24-23-19(29-20)13-7-8-17-18(10-13)28-12-27-17/h1-2,5-8,10,14H,3-4,9,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQHOBFCEDDCBMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC=CC=C2Cl)C3=NN=C(O3)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.